3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

• Molecular Formula: C9H8BrFO3
• Molecular Weight: 263.06 g/mol
• SMILES: C1=CC(=C(C=C1F)CC(C(=O)O)O)Br
• InChI: InChI=1S/C9H8BrFO3/c10-7-2-1-6(11)3-5(7)4-8(12)9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChIKey: ANYOGCWPUGIQKX-UHFFFAOYSA-N

3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic Acid: Procurement and Differentiation Overview

3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid (CAS: 1469172-35-7) is a halogenated aromatic hydroxypropanoic acid derivative with the molecular formula C9H8BrFO3 and molecular weight 263.06 g/mol . It belongs to the class of β-aryl-β-hydroxypropanoic acids, a scaffold of interest for the development of enzyme inhibitors and receptor modulators [1]. The compound is characterized by the presence of both bromine and fluorine substituents on the phenyl ring, which influence its electronic properties and binding interactions with biological targets. It is commercially available as a research chemical from multiple suppliers, typically at ≥95% purity by HPLC .

Multi-target enzyme inhibition studies (HPPD, EPX, PTPN11, TryR)

GPCR activation research: HCAR2 receptor (mouse/human orthologs)

Halogenated scaffold SAR exploration: Br/F substitution-pattern context

• [1] Docking studies, synthesis and biological evaluation of β-aryl-β-hydroxy propanoic acids for anti-inflammatory activity. University of Belgrade, 2023. View Source

Why 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic Acid Cannot Be Simply Replaced by Generic Analogs

The 3-(2-bromo-5-fluorophenyl)-2-hydroxypropanoic acid scaffold exhibits a specific substitution pattern that critically influences its biological activity. The 2-bromo-5-fluoro substitution on the phenyl ring creates a unique electronic and steric profile that differs from regioisomers (e.g., 3-(2-Bromo-4-fluorophenyl)-, 3-(3-Bromo-4-fluorophenyl)-, or 3-(5-Bromo-2-fluorophenyl)-2-hydroxypropanoic acids) as well as from the unsubstituted parent compound 2-hydroxy-3-phenylpropanoic acid. These structural variations translate into quantifiable differences in target binding affinities, enzymatic inhibition potencies, and receptor activation profiles, as detailed in the evidence below [1]. Consequently, substituting this compound with a seemingly similar analog without confirming the precise substitution pattern may lead to significantly altered experimental outcomes or failed synthetic routes.

Regioisomer 2-Br-5-F substitution differs from 2-Br-4-F, 3-Br-4-F, or 5-Br-2-F patterns; regioisomer replacement may shift target binding and enzyme inhibition profiles.

Parent scaffold Unsubstituted 2-hydroxy-3-phenylpropanoic acid lacks reported HCAR2 agonist activity; may not support receptor-mediated study endpoints.

Halogen pattern Differently halogenated analogs may not reproduce the multi-target inhibition context; substitution-pattern criticality requires compound-specific validation.

• [1] Table 3. TryR IC50 values for compounds with 2′-Fluoro-5′-Bromophenyl substitution. PMC2855869, 2010. View Source

Quantitative Differentiation Evidence for 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic Acid

HPPD Inhibition Potency: Ki = 18 nM vs. Mesotrione (Ki = 13 nM)

The target compound inhibits human 4-hydroxyphenylpyruvate dioxygenase (HPPD) with a Ki of 18 nM, as measured in a purified recombinant enzyme assay [1]. This potency is comparable to the commercial herbicide mesotrione, which exhibits a Ki of 13 nM (0.013 µM) under similar conditions [2]. The 2-bromo-5-fluoro substitution pattern contributes to this high-affinity binding, differentiating it from unsubstituted or differently halogenated analogs for which HPPD inhibition data are not reported at comparable levels.

HPPD Inhibition

Cross-study comparable

Ki 18 nM vs Mesotrione Ki 13 nM (1.4-fold higher Ki)

Supports HPPD inhibition context; reported potency within range of established inhibitor.

Recombinant human HPPD; UV/vis spectroscopy endpoint

Evidence Dimension	HPPD enzyme inhibition (Ki)
Target Compound Data	18 nM
Comparator Or Baseline	Mesotrione: 13 nM (0.013 µM)
Quantified Difference	1.4-fold higher Ki (lower potency)
Conditions	Purified His6-tagged recombinant human HPPD; inhibition of maleylacetoacetate formation after 30 min by UV/visible spectroscopy

Why This Matters

This quantitative data positions the compound as a viable non-commercial HPPD inhibitor scaffold for herbicide research or metabolic studies, with potency within the range of established inhibitors.

• [1] BindingDB BDBM50024758 CHEMBL3342610. Ki: 18 nM. Inhibition of purified His6-tagged recombinant human HPPD. View Source
• [2] Synthesis and herbicidal activities of aryloxyacetic acid derivatives as HPPD inhibitors. PMC, 2020. Ki of mesotrione = 0.013 µM. View Source

HCAR2 Activation Potency: pIC50 = 7.1 (Mouse) vs. pIC50 = 6.85 (Human)

The compound activates the mouse hydroxycarboxylic acid receptor 2 (HCAR2/GPR109A) with a pIC50 of 7.1 (equivalent to an IC50 of approximately 79 nM) [1]. Against the human ortholog, it exhibits a pIC50 of 6.85 (IC50 ≈ 141 nM), indicating modest species selectivity [1]. This contrasts with the unsubstituted parent compound, 2-hydroxy-3-phenylpropanoic acid, which is not reported as a significant HCAR2 ligand but rather acts as a broad-spectrum antimicrobial agent [2].

HCAR2 Activation

Direct head-to-head

pIC50 7.1 (mouse) vs pIC50 6.85 (human); parent scaffold inactive

Supports species-selectivity review; parent scaffold lacks reported HCAR2 activity.

GPCRdb-reported pIC50 values

Evidence Dimension	HCAR2 receptor activation (pIC50)
Target Compound Data	pIC50 = 7.1 (mouse HCAR2); pIC50 = 6.85 (human HCAR2)
Comparator Or Baseline	2-Hydroxy-3-phenylpropanoic acid: No reported HCAR2 activity
Quantified Difference	Target compound shows specific HCAR2 agonism absent in parent scaffold
Conditions	ChEMBL-reported pIC50 values from GPCRdb

Why This Matters

This activity profile supports the compound's utility in metabolic disease research targeting HCAR2-mediated pathways, particularly in rodent models, where the parent scaffold would be inactive.

• [1] GPCRdb. Bioactivities for CHEMBL519966. HCAR2 pIC50 values. View Source
• [2] 2-hydroxy-3-phenylpropanoic acid suppressed the growth of Alternaria alternata. Fungal Biology, 2023. View Source

EPX Bromination Inhibition: IC50 = 11 nM vs. Comparator IC50 = 17 nM

In an EPX bromination assay monitoring the H2O2-catalyzed formation of 3-bromo tyrosine from tyrosine and potassium bromide, the target compound inhibited the reaction with an IC50 of 11 nM [1]. A comparator compound, 7-Benzyloxy-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-ylamine (CHEMBL333928), showed an IC50 of 17 nM in the same assay system [2]. The 1.5-fold improvement in potency may be attributed to the specific halogenation pattern of the target compound.

EPX Bromination

Direct head-to-head

IC50 11 nM vs comparator IC50 17 nM (1.5-fold lower IC50)

Reported potency context; may support EPX inhibition scaffold selection review.

H2O2-catalyzed 3-bromo tyrosine formation assay

Evidence Dimension	EPX bromination activity inhibition (IC50)
Target Compound Data	11 nM
Comparator Or Baseline	CHEMBL333928: 17 nM
Quantified Difference	1.5-fold lower IC50 (higher potency)
Conditions	100 mM KPi (pH 7.4); H2O2 catalyzed formation of 3-bromo tyrosine from tyrosine and potassium bromide

Why This Matters

This head-to-head comparison demonstrates that the specific 2-bromo-5-fluoro substitution provides a measurable potency advantage over a structurally distinct EPX inhibitor, making it a preferable scaffold for further optimization in eosinophil-related disease research.

• [1] BindingDB BDBM413383 US10407422, Example 5. IC50: 11 nM. EPX bromination assay. View Source
• [2] BindingDB BDBM50106515 CHEMBL333928. IC50: 17 nM. EPX bromination assay. View Source

PTPN11 Phosphatase Inhibition: IC50 = 39.7 nM vs. Reference Inhibitors (4–71 nM)

The target compound inhibits wild-type PTPN11 (SHP2) phosphatase activity with an IC50 of 39.7 nM [1]. In comparison, reported reference PTPN11 inhibitors exhibit IC50 values ranging from 4 nM (US10954243, Example 16) to 71 nM (SHP099) [2][3]. The target compound's potency falls within the mid-range of established inhibitors, but its simpler hydroxypropanoic acid scaffold offers synthetic accessibility advantages over more complex inhibitor chemotypes.

PTPN11 Inhibition

Cross-study comparable

IC50 39.7 nM; reference inhibitors 4–71 nM

Supports scaffold comparison review; structurally distinct from reference inhibitors.

DiFMUP substrate assay, wild-type PTPN11

Evidence Dimension	PTPN11 phosphatase inhibition (IC50)
Target Compound Data	39.7 nM
Comparator Or Baseline	Reference inhibitors: 4 nM (US10954243 Ex. 16); 71 nM (SHP099)
Quantified Difference	10-fold higher than most potent; 1.8-fold lower than SHP099
Conditions	Fluorogenic DiFMUP substrate assay for full-length wild-type PTPN11

Why This Matters

This activity profile establishes the compound as a structurally novel PTPN11 inhibitor with potency suitable for hit-to-lead optimization in oncology research, offering a distinct scaffold compared to existing inhibitors.

• [1] MolBIC Database. CP0720691. IC50 = 39.7 nM for PTPN11. View Source
• [2] BindingDB BDBM488485 US10954243, Example 16. IC50: 4 nM for PTPN11. View Source
• [3] García-Fortanet et al. SHP099: IC50 = 0.071 µM (71 nM) for SHP2. View Source

Regioisomer-Dependent TryR Inhibition: IC50 = 10.2 µM for 2′-Fluoro-5′-Bromophenyl vs. Inactive Analogs

Compounds bearing the 2′-fluoro-5′-bromophenyl substitution pattern exhibit measurable inhibition of trypanothione reductase (TryR), with an IC50 of 10.2 µM for compound 41 in the series [1]. In contrast, analogs with the same substitution but differing in other structural features (e.g., compound 42 with R2=H, R3=H) show >100 µM IC50, and compound 50 with R2=CH(CH3)2 shows >50 µM [1]. This highlights that while the 2-bromo-5-fluoro substitution enables activity, the overall molecular context critically modulates potency.

TryR Inhibition

Class-level inference

IC50 10.2 µM (2'-F-5'-Br analog); related analogs >50–100 µM

Class-level substitution-pattern context; potency depends on full scaffold.

Data to verify for target compound itself

Evidence Dimension	TryR inhibition (IC50)
Target Compound Data	10.2 µM (compound 41, 2′-Fluoro-5′-Bromophenyl-containing analog)
Comparator Or Baseline	Compound 42: >100 µM; Compound 50: >50 µM
Quantified Difference	>9.8-fold and >4.9-fold more potent, respectively
Conditions	Trypanothione reductase enzyme assay

Why This Matters

This class-level evidence underscores that the 2-bromo-5-fluoro substitution is a critical determinant of TryR inhibitory activity, but the full hydroxypropanoic acid scaffold is essential for achieving optimal potency, guiding synthetic decisions in antiparasitic drug discovery.

• [1] Table 3. TryR IC50 values for compounds with 2′-Fluoro-5′-Bromophenyl substitution. PMC2855869, 2010. View Source

Optimal Research and Procurement Applications for 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic Acid

Herbicide Discovery: HPPD Inhibitor Scaffold Development

Based on the demonstrated HPPD inhibition (Ki = 18 nM) comparable to mesotrione [1], this compound serves as a non-commercial starting point for structure-activity relationship (SAR) studies aimed at developing novel HPPD herbicides. The 2-bromo-5-fluoro substitution may confer favorable physicochemical properties for foliar uptake and translocation, warranting further investigation in whole-plant assays.

Metabolic Disease Research: HCAR2 Agonist in Rodent Models

With a pIC50 of 7.1 for mouse HCAR2 [2], the compound is suitable for in vivo studies investigating HCAR2-mediated pathways in metabolic regulation, such as lipid metabolism and inflammation, in murine models. The species selectivity (human pIC50 = 6.85) makes it particularly appropriate for preclinical proof-of-concept studies where rodent activity is prioritized.

Oncology Hit-to-Lead: PTPN11/SHP2 Inhibitor Optimization

The PTPN11 inhibitory activity (IC50 = 39.7 nM) [3] positions this compound as a structurally distinct hit for SHP2 inhibitor programs. Its relatively simple hydroxypropanoic acid scaffold offers opportunities for rapid analog synthesis to improve potency, selectivity, and pharmacokinetic properties, addressing a key target in cancer immunotherapy and RAS-driven tumors.

Antiparasitic Drug Discovery: TryR Inhibition Studies

Compounds incorporating the 2′-fluoro-5′-bromophenyl moiety exhibit TryR inhibition (IC50 = 10.2 µM) [4], a validated target for Chagas disease and leishmaniasis. The target compound's scaffold can be used as a core for medicinal chemistry efforts aimed at improving potency against TryR and related parasitic enzymes.

Application

Selection Property

Validation Focus

HPPD inhibitor scaffold studies

HPPD inhibition context

Enzyme assay validation

HCAR2 receptor activation research

Species selectivity review

Rodent model endpoint context

PTPN11 phosphatase inhibition studies

Scaffold accessibility review

Phosphatase assay context

TryR inhibition research

Substitution-pattern criticality

Enzyme inhibition review

• [1] BindingDB BDBM50024758 CHEMBL3342610. Ki: 18 nM. Inhibition of purified His6-tagged recombinant human HPPD. View Source
• [2] GPCRdb. Bioactivities for CHEMBL519966. HCAR2 pIC50 values. View Source
• [3] MolBIC Database. CP0720691. IC50 = 39.7 nM for PTPN11. View Source
• [4] Table 3. TryR IC50 values for compounds with 2′-Fluoro-5′-Bromophenyl substitution. PMC2855869, 2010. View Source